Cas no 886636-36-8 (N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide
• CAS No: 886636-36-8
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.737442016602
• MDL: MFCD07612742
• CID: 4718527
• Update Time: 2025-10-28

N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide
• STK474150
• ST50906416
• azaperhydroepinyl-N-(4-chloro-3-nitrophenyl)carboxamide
• N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide

• MDL： MFCD07612742
• Inchi： 1S/C13H16ClN3O3/c14-11-6-5-10(9-12(11)17(19)20)15-13(18)16-7-3-1-2-4-8-16/h5-6,9H,1-4,7-8H2,(H,15,18)
• InChI Key： ZXSPSKQXLUUYCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])NC(N1CCCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.8
• Topological Polar Surface Area: 78.2

Additional information on N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide

N-(4-Chloro-3-Nitrophenyl)Azepane-1-Carboxamide: A Comprehensive Overview

N-(4-Chloro-3-nitrophenyl)azepane-1-carboxamide, identified by the CAS No. 886636-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azepane ring, a seven-membered cyclic amine, substituted with a carboxamide group at position 1 and a 4-chloro-3-nitrophenyl group. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and nitration. The azepane ring is typically synthesized through the cyclization of an amino alcohol or via the reaction of an aldehyde with ammonia derivatives. The substitution at position 4 with chlorine and position 3 with nitro groups on the phenyl ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. These substituents also play a crucial role in modulating the pharmacokinetic properties of the compound.

Recent studies have highlighted the potential of N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. The azepane ring's rigidity and the electron-withdrawing nature of the nitro group contribute to its ability to bind to these targets with high affinity.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide with its target proteins. These studies have revealed that the compound exhibits favorable interactions, including hydrogen bonding and hydrophobic interactions, which are critical for its biological activity. Such findings underscore the importance of this compound as a tool for understanding molecular recognition processes in drug design.

In terms of pharmacokinetics, N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide has shown promising properties in preclinical models. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been evaluated using in vitro assays and animal studies. The results indicate that the compound has good bioavailability and minimal toxicity at therapeutic concentrations. These attributes make it a strong candidate for further exploration in clinical trials.

Another area of interest lies in the potential for N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide as a building block in combinatorial chemistry. Its modular structure allows for easy modification by substituting different groups on the phenyl ring or altering the azepane ring's size and functionality. This versatility opens up avenues for generating libraries of related compounds with diverse biological activities.

Furthermore, recent advancements in green chemistry have led to more sustainable methods for synthesizing N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide. Researchers have developed catalytic processes that reduce waste generation and improve yield compared to traditional synthetic routes. These eco-friendly approaches align with current trends toward environmentally responsible chemical manufacturing.

In conclusion, N-(4-chloro-3-nitrophenyl)azepane-1-carboxamide (CAS No. 886636-36-8) is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent research findings on its biological activity and pharmacokinetics, positions it as a valuable tool for advancing medical science. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.